N-(3,4-dichlorophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-[1-(3-methylphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C18H15Cl2N3OS/c1-12-3-2-4-14(9-12)23-8-7-21-18(23)25-11-17(24)22-13-5-6-15(19)16(20)10-13/h2-10H,11H2,1H3,(H,22,24)
• InChI Key: ARAXNVQWPMYIPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C=CN=C2SCC(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C18H15Cl2N3OS
• Molecular Weight: 392.3 g/mol

Description

N-(3,4-dichlorophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide, also known as DTTA, is a compound that has been extensively studied in scientific research due to its potential therapeutic applications. DTTA belongs to the class of imidazole-based compounds and has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

N-(3,4-dichlorophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide exerts its effects through a variety of mechanisms, including the inhibition of protein synthesis, the inhibition of DNA synthesis, and the modulation of cell signaling pathways. N-(3,4-dichlorophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide has been shown to inhibit the activity of ribosomes, which are responsible for protein synthesis, and to inhibit the activity of DNA polymerase, which is responsible for DNA synthesis. N-(3,4-dichlorophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide also modulates cell signaling pathways by inhibiting the activity of enzymes such as protein kinases and phosphatases.
Biochemical and Physiological Effects:
N-(3,4-dichlorophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide has been shown to have a wide range of biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, the inhibition of angiogenesis, and the modulation of immune responses. N-(3,4-dichlorophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide has also been shown to have antimicrobial activity against a variety of pathogens, including bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-dichlorophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide in lab experiments is its broad range of potential therapeutic applications. N-(3,4-dichlorophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide has been shown to have activity against a variety of diseases, making it a promising candidate for drug development. However, one limitation of using N-(3,4-dichlorophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide in lab experiments is its potential toxicity. N-(3,4-dichlorophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide has been shown to have cytotoxic effects at high concentrations, which may limit its use in vivo.

Future Directions

There are several future directions for research on N-(3,4-dichlorophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide. One area of research is the development of N-(3,4-dichlorophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide-based drugs for the treatment of cancer, infectious diseases, and inflammation. Another area of research is the investigation of the molecular mechanisms underlying the effects of N-(3,4-dichlorophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide, which may lead to the identification of new therapeutic targets. Additionally, research on the pharmacokinetics and toxicity of N-(3,4-dichlorophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide may help to optimize its use in clinical settings.

Synthesis Methods

N-(3,4-dichlorophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide can be synthesized using a variety of methods, including the reaction of 3,4-dichloroaniline with m-tolylthiourea in the presence of a base such as sodium hydroxide. The resulting product is then reacted with chloroacetyl chloride to form N-(3,4-dichlorophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide.

Scientific Research Applications

N-(3,4-dichlorophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide has been studied for its potential therapeutic applications in a variety of fields, including oncology, infectious diseases, and inflammation. In oncology, N-(3,4-dichlorophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In infectious diseases, N-(3,4-dichlorophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide has been shown to have antimicrobial activity against a variety of pathogens, including bacteria and fungi. In inflammation, N-(3,4-dichlorophenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.